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Compound of Interest

Compound Name:
Methyl 5-morpholino-2-

nitrobenzoate

Cat. No.: B163977 Get Quote

An In-depth Technical Guide on Methyl 5-
morpholino-2-nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known physical and

chemical properties of Methyl 5-morpholino-2-nitrobenzoate. Due to the limited availability of

published research on this specific compound, some information regarding its synthesis,

potential biological activities, and experimental protocols is inferred from studies on structurally

related molecules, such as morpholino-nitrobenzoate derivatives.

Core Compound Properties
Methyl 5-morpholino-2-nitrobenzoate is a nitroaromatic compound containing a morpholine

moiety. Such structures are of interest in medicinal chemistry due to the diverse biological

activities exhibited by related compounds. The nitro group can influence the electronic

properties of the molecule and may be crucial for its biological function.[1]

Physical and Chemical Data
A summary of the available and computed physical and chemical properties for Methyl 5-
morpholino-2-nitrobenzoate is presented below.
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Property Value Source

CAS Number 134050-75-2 [2][3]

Molecular Formula C12H14N2O5 [2]

Molecular Weight 266.25 g/mol [2][4]

Appearance Solid (predicted) -

Melting Point 129-131°C [2]

LogP (calculated) 1.80620 [2]

Polar Surface Area (PSA) 84.59 Å² [2]

Purity Typically offered at ≥98% [3]

Note: Some properties are calculated and may vary from experimental values.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Methyl 5-morpholino-2-
nitrobenzoate is not readily available in the cited literature, a plausible synthetic route can be

proposed based on established organic chemistry principles for analogous compounds. A

common approach involves the nucleophilic aromatic substitution of a suitable precursor.

Proposed Synthetic Pathway
A likely synthetic route to Methyl 5-morpholino-2-nitrobenzoate would involve the reaction of

a methyl 5-halo-2-nitrobenzoate with morpholine in the presence of a base.

Proposed Synthesis of Methyl 5-morpholino-2-nitrobenzoate

Methyl 5-halo-2-nitrobenzoate
(e.g., X = F, Cl)

Methyl 5-morpholino-2-nitrobenzoate

+ Morpholine, Base

Morpholine Base (e.g., K2CO3, Et3N) Solvent (e.g., DMF, DMSO)
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Caption: Proposed synthetic pathway for Methyl 5-morpholino-2-nitrobenzoate.

General Experimental Protocol for Synthesis
The following is a generalized protocol for the synthesis of Methyl 5-morpholino-2-
nitrobenzoate via nucleophilic aromatic substitution.

Materials:

Methyl 5-fluoro-2-nitrobenzoate (or chloro-analogue)

Morpholine

Potassium carbonate (or other suitable base)

Dimethylformamide (DMF) or other polar aprotic solvent

Ethyl acetate

Brine

Anhydrous sodium sulfate

Standard laboratory glassware and purification apparatus (e.g., for chromatography)

Procedure:

To a solution of Methyl 5-fluoro-2-nitrobenzoate in DMF, add morpholine and potassium

carbonate.

Heat the reaction mixture at a suitable temperature (e.g., 80-100°C) and monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into water.

Extract the aqueous layer with ethyl acetate.
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford Methyl 5-
morpholino-2-nitrobenzoate.

Characterization: The final product should be characterized by techniques such as ¹H NMR, ¹³C

NMR, mass spectrometry, and IR spectroscopy to confirm its identity and purity.

Potential Biological Activities and Signaling
Pathways
Specific biological activities and modulated signaling pathways for Methyl 5-morpholino-2-
nitrobenzoate have not been reported. However, the broader classes of morpholine-containing

compounds and nitrobenzoate derivatives have been investigated for various therapeutic

applications.[5][6]

Inferred Areas of Biological Interest
Anticancer: Nitrobenzoate derivatives have been explored for their potential as anticancer

agents, with mechanisms that may involve the induction of apoptosis and inhibition of cancer

cell migration.[6]

Anti-inflammatory: Some morpholine derivatives have shown anti-inflammatory properties.[5]

Antimicrobial: The nitroaromatic scaffold is present in several antimicrobial agents. The

mechanism often involves the reduction of the nitro group to generate reactive nitrogen

species that are toxic to microorganisms.[6][7]

General Workflow for Biological Screening
Given the lack of specific pathway information, a general workflow for screening the biological

activity of Methyl 5-morpholino-2-nitrobenzoate is proposed.
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General Workflow for Biological Activity Screening

Methyl 5-morpholino-2-nitrobenzoate

In vitro Cell-based Assays
(e.g., Cancer cell lines, Immune cells)

Target-based Assays
(e.g., Enzyme inhibition, Receptor binding)Cytotoxicity Assessment

Hit Identification

Lead Optimization

In vivo Studies
(Animal Models)

Click to download full resolution via product page

Caption: A generalized workflow for the biological screening of a novel compound.

Safety and Handling
Detailed toxicological data for Methyl 5-morpholino-2-nitrobenzoate is not available.[8][9] As

with any chemical of unknown toxicity, it should be handled with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted

in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.[8][9]
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Conclusion
Methyl 5-morpholino-2-nitrobenzoate is a chemical compound with limited currently available

data. Its structural features, particularly the presence of the morpholine and nitro groups,

suggest potential for biological activity, drawing parallels with related classes of compounds.

This guide provides a summary of the known properties and proposes rational starting points

for its synthesis and biological evaluation. Further research is necessary to fully elucidate the

chemical, physical, and biological characteristics of this molecule and to determine its potential

utility in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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